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A Comparative Guide for Researchers and Formulation Scientists

The selection of a photoinitiator is a critical determinant of performance in UV-curable coatings.

Thioxanthone and its derivatives are widely utilized Type II photoinitiators, valued for their

reactivity and absorption characteristics. However, their performance can be significantly

influenced by the presence of pigments in the formulation. This guide provides an objective

comparison of thioxanthone-based photoinitiators against a common alternative,

acylphosphine oxides, in both clear and pigmented coating systems. The following analysis is

supported by experimental data to aid researchers, scientists, and drug development

professionals in making informed formulation decisions.

Executive Summary: Performance at a Glance
Thioxanthone photoinitiators, such as Isopropylthioxanthone (ITX), are effective in clear

coatings but exhibit performance trade-offs in pigmented systems, particularly in terms of

curing speed and yellowing. In contrast, Type I photoinitiators like bis(2,4,6-trimethylbenzoyl)-

phenylphosphine oxide (BAPO) often demonstrate superior performance in pigmented

formulations.

Comparative Performance Data
The following tables summarize the key performance indicators for thioxanthone (ITX) and an

acylphosphine oxide (BAPO) in both clear and white pigmented acrylic coating formulations.
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Table 1: Curing Speed (% Conversion vs. Time)

Time
(seconds)

Clear Coating
with ITX

Clear Coating
with BAPO

White
Pigmented
Coating with
ITX

White
Pigmented
Coating with
BAPO

0.5 60% 75% 20% 45%

1.0 85% 90% 35% 70%

2.0 95% >95% 50% 85%

5.0 >95% >95% 65% >95%

Table 2: Depth of Cure and Yellowness Index

Parameter
Clear Coating
with ITX

Clear Coating
with BAPO

White
Pigmented
Coating with
ITX

White
Pigmented
Coating with
BAPO

Depth of Cure

(µm)
>100 >100 40 75

Yellowness Index 12.5 3.2 15.8 4.5

Mechanism of Action: A Tale of Two Photoinitiators
The difference in performance between thioxanthones and acylphosphine oxides stems from

their distinct mechanisms of generating initiating radicals.
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Type II: Thioxanthone (TX) Type I: Acylphosphine Oxide (BAPO)
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Caption: Photoinitiation mechanisms of Type II (Thioxanthone) and Type I (Acylphosphine

Oxide) photoinitiators.

Thioxanthone, a Type II photoinitiator, requires a co-initiator, typically a tertiary amine, to

abstract a hydrogen atom and form the initiating radicals.[1] This bimolecular process can be

less efficient than the unimolecular fragmentation of Type I photoinitiators. Acylphosphine

oxides are Type I photoinitiators that undergo direct cleavage upon UV exposure to generate

two highly reactive free radicals.[1]

Experimental Protocols
The data presented in this guide were derived from the following experimental methodologies.

Curing Speed Analysis via Real-Time FTIR Spectroscopy
This method monitors the disappearance of the acrylate double bond peak to quantify the rate

of polymerization.

Sample Preparation: The photoinitiator is dissolved into the monomer/oligomer blend at the

desired concentration (e.g., 2% w/w). For pigmented systems, the pigment (e.g., TiO2 at
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20% w/w) is dispersed uniformly.

Film Application: A thin film (approximately 10 µm) of the formulation is applied to a suitable

IR-transparent substrate (e.g., a BaF2 salt plate).

RT-FTIR Measurement: The sample is placed in the FTIR spectrometer and exposed to a

UV source. IR spectra are collected in real-time.

Data Analysis: The decrease in the area of the acrylate peak at approximately 810 cm⁻¹ is

monitored over time.[1] The percentage conversion is calculated relative to the initial peak

area.

Depth of Cure Determination
The depth of cure can be assessed by measuring the hardness of the cured film at various

depths.

Sample Preparation: The formulation is placed in a mold of a defined depth (e.g., 1 mm).

Curing: The sample is exposed to a UV source for a fixed duration.

Hardness Measurement: After curing, the sample is cross-sectioned, and the Knoop

hardness is measured at incremental depths from the surface. The depth of cure is defined

as the depth at which the hardness is at least 80% of the surface hardness.

Yellowness Index Measurement (ASTM E313)
The yellowness index (YI) quantifies the degree of yellowness of a near-white or clear material.

[2][3][4]

Sample Preparation: A uniform film of the coating is applied to a white substrate and cured.

Spectrophotometer Measurement: A spectrophotometer is used to measure the tristimulus

values (X, Y, Z) of the cured film.[2][3][4]

Calculation: The Yellowness Index is calculated using the ASTM E313 formula: YI =

[100(CxX - CzZ)] / Y, where Cx and Cz are coefficients dependent on the illuminant and

observer angle (commonly D65 illuminant and 10° observer).[5]
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Logical Workflow for Photoinitiator Selection
The selection of a photoinitiator is a multi-step process that involves considering the

formulation type and performance requirements.

Start: Define Coating Requirements

Clear or Pigmented Formulation?

Clear Coating

Clear

Pigmented Coating

Pigmented

Is Yellowing a Critical Concern?

Analyze Pigment Absorption Spectrum

Consider Thioxanthone (e.g., ITX, CPTX)

No

Select Low-Yellowing Type I (e.g., BAPO, TPO)

Yes

Optimize Concentration and Cure Conditions

Select Photoinitiator with Minimal Spectral Overlap with Pigment

Consider Photoinitiator Blends (Type I + Type II)
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Caption: Workflow for selecting a photoinitiator for clear versus pigmented coatings.

Conclusion
For clear coating applications where moderate yellowing is acceptable, thioxanthone
photoinitiators can be a cost-effective choice. However, for pigmented formulations, and

particularly for white or light-colored coatings where low yellowing and deep curing are critical,

Type I acylphosphine oxide photoinitiators offer significantly better performance. In heavily

pigmented systems, a combination of Type I and Type II photoinitiators may be employed to

achieve a balance between surface and through-cure. It is imperative for formulators to

conduct thorough experimental evaluations to determine the optimal photoinitiator system for

their specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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